N-[(4-Bromophenyl)(phenyl)methyl]acetamide

• IUPAC Name: N-[(4-bromophenyl)-phenylmethyl]acetamide
• InChI: InChI=1S/C15H14BrNO/c1-11(18)17-15(12-5-3-2-4-6-12)13-7-9-14(16)10-8-13/h2-10,15H,1H3,(H,17,18)
• InChI Key: QHNATQUGXSUBRF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C1=CC=CC=C1)C2=CC=C(C=C2)Br
• Molecular Formula: C15H14BrNO
• DSSTOX Substance ID: DTXSID60574050
• Molecular Weight: 304.18 g/mol
• CAS No.: 5580-51-8

Description

N-[(4-Bromophenyl)(phenyl)methyl]acetamide is a useful research compound. Its molecular formula is C15H14BrNO and its molecular weight is 304.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

Analgesic and Anti-inflammatory Activities

N-[(4-Bromophenyl)(phenyl)methyl]acetamide derivatives have demonstrated potential in analgesic and anti-inflammatory applications. For instance, certain derivatives such as 2-phenyl-(3,4-dihydro-4-oxoquinazolin-3-yalc)e to acetamides and their B-(4-substituted phenyl) azo derivatives have been evaluated and shown significant activity comparable to standard drugs like pentazocine and aspirin (Gopa, Porchezhian, & Sarma, 2001).

Potential Pesticides

Derivatives of this compound, specifically N-aryl-2,4-dichlorophenoxyacetamide, have been characterized by X-ray powder diffraction and identified as potential pesticides. This includes a variety of derivatives with significant potential in agricultural applications (Olszewska, Pikus, & Tarasiuk, 2008).

Free Radical Scavenging Activity

In a study focusing on the antioxidant properties of derivatives, N-((4-Bromophenyl)(2-hydroxynaphthalen-1-yl)methyl)acetamide (BHMA), a 1-amidoalkyl-2-naphthol derivative, was found to exhibit potent free radical scavenging activity. The study used in vitro assays and quantum chemistry calculations, highlighting its potential in combating oxidative stress (Boudebbous et al., 2021).

Anticancer Agents

Some derivatives of this compound have been synthesized and evaluated for their anticancer activity. For example, 5-methyl-4-phenyl thiazole derivatives have been studied and showed promising results against certain cancer cell lines, indicating potential applications in oncology (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Microbial Activity

This compound derivatives have also been investigated for their antimicrobial activity. Studies have demonstrated their effectiveness against various microbial species, suggesting potential use in antimicrobial treatments (Nandhikumar & Subramani, 2018).

Safety and Hazards

Safety precautions for handling “N-[(4-Bromophenyl)(phenyl)methyl]acetamide” include wearing an approved mask/respirator, suitable gloves/gauntlets, suitable protective clothing, and suitable eye protection. This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.